Pentanenitrile, 2-methyl-
Overview
Description
Pentanenitrile, 2-methyl-, also known as 2-Methylpentanenitrile, is a chemical compound with the molecular formula C6H11N . It has an average mass of 97.158 Da and a monoisotopic mass of 97.089149 Da .
Synthesis Analysis
Pentanenitrile can be produced by heating 1-chlorobutane with sodium cyanide in dimethyl sulfoxide. This reaction takes about 20 minutes, keeping the temperature below 160 °C. The yield is about 93% . Another way to get the substance is by heating valeraldehyde with hydroxylamine .Scientific Research Applications
Medicine: Antimicrobial Agents
2-methylpentanenitrile may be utilized in the synthesis of bioengineered metallic nanoparticles, which have shown promise as potent antimicrobial agents . These nanoparticles can disrupt microbial membranes, induce oxidative stress, and inhibit enzymes, making them effective against various pathogens, including drug-resistant strains. The potential for targeted drug delivery systems using these nanoparticles opens new avenues for personalized medicine.
Agriculture: Nanopesticides
In agriculture, 2-methylpentanenitrile could be involved in creating nanopesticides . These advanced materials can enhance the efficacy of pesticides, reduce dosage requirements, and minimize environmental impact. The development of nanopesticides is a step towards sustainable agriculture with reduced chemical usage.
Materials Science: Thermophysical Properties
The compound’s thermophysical properties are critically evaluated for applications in materials science . It could be used in the development of materials with specific thermal conductivities or as a precursor for synthesizing polymers and resins with desired thermal properties.
Environmental Science: Eco-friendly Nanoparticles
Environmental science research may explore the use of 2-methylpentanenitrile in the synthesis of environmentally friendly metal nanoparticles . These nanoparticles can be synthesized by microorganisms and have applications in environmental remediation and pollution control.
Food Industry: Nanotechnology
2-methylpentanenitrile might play a role in the food industry’s use of nanotechnology to enhance food bioavailability, processing, and packaging . Nanomaterials can improve food quality by modifying particle size and surface charge, leading to better flavor and texture.
Energy Production: Nanomaterials for Energy Saving
In energy production, 2-methylpentanenitrile could be a precursor in the synthesis of nanomaterials aimed at energy saving . These materials can be used in solar photovoltaic systems, fuel cells, and other renewable energy technologies to increase efficiency and reduce energy demand.
Pharmaceuticals: Drug Delivery Systems
Pharmaceutical applications may include the use of 2-methylpentanenitrile in the development of swellable microneedles for drug delivery and diagnostics . These microneedles can provide controlled drug release and are a promising technology for transdermal drug administration.
Chemical Synthesis: Nitrile Formation
Lastly, 2-methylpentanenitrile is valuable in chemical synthesis, particularly in the formation of nitriles from halogenoalkanes, amides, aldehydes, and ketones . This process is crucial for creating various organic compounds used in multiple industries.
properties
IUPAC Name |
2-methylpentanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N/c1-3-4-6(2)5-7/h6H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHBWGXDQIOWTCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50284671 |
Source
|
| Record name | Pentanenitrile, 2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50284671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
97.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentanenitrile, 2-methyl- | |
CAS RN |
6339-13-5, 876295-65-7 |
Source
|
| Record name | Pentanenitrile, 2-methyl- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=38217 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pentanenitrile, 2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50284671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methylpentanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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